Cas no 89444-76-8 (Phenol, 2,4,6-tribromo-3-methyl-5-nitro-)

Phenol, 2,4,6-tribromo-3-methyl-5-nitro- structure
89444-76-8 structure
Product Name:Phenol, 2,4,6-tribromo-3-methyl-5-nitro-
CAS No:89444-76-8
MF:C7H4Br3NO3
MW:389.823559761047
CID:600398
PubChem ID:71324288
Update Time:2025-04-19

Phenol, 2,4,6-tribromo-3-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,4,6-tribromo-3-methyl-5-nitro-
    • 2,4,6-tribromo-3-methyl-5-nitrophenol
    • 89444-76-8
    • DTXSID10753777
    • 1-Methyl-2,4,6-Tribrom-3-Oxy-5-Nitrobenzol
    • Inchi: 1S/C7H4Br3NO3/c1-2-3(8)6(11(13)14)5(10)7(12)4(2)9/h12H,1H3
    • InChI Key: MBXRBAHOLDNSIJ-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C(=C(C=1C)Br)O)Br)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 388.77208g/mol
  • Monoisotopic Mass: 386.77413g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 66Ų
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